Cas no 2732246-45-4 (5-Bromo-3-ethynylpyridine-2-carbaldehyde)

5-Bromo-3-ethynylpyridine-2-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its key structural features—a bromo substituent, an ethynyl group, and a formyl group—enable diverse functionalization, making it valuable for cross-coupling reactions, click chemistry, and the construction of complex molecular frameworks. The aldehyde moiety facilitates further derivatization, while the ethynyl group allows for cycloaddition or Sonogashira coupling. The bromine atom enhances reactivity in metal-catalyzed transformations. This compound is particularly useful in medicinal chemistry for designing targeted inhibitors or ligands. Its well-defined reactivity profile and stability under standard conditions make it a reliable intermediate for advanced synthetic applications.
5-Bromo-3-ethynylpyridine-2-carbaldehyde structure
2732246-45-4 structure
Product Name:5-Bromo-3-ethynylpyridine-2-carbaldehyde
CAS No:2732246-45-4
MF:C8H4BrNO
MW:210.027461051941
CID:5974884
PubChem ID:165604134
Update Time:2025-06-27

5-Bromo-3-ethynylpyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2732246-45-4
    • EN300-37104575
    • 5-bromo-3-ethynylpyridine-2-carbaldehyde
    • 5-Bromo-3-ethynylpyridine-2-carbaldehyde
    • Inchi: 1S/C8H4BrNO/c1-2-6-3-7(9)4-10-8(6)5-11/h1,3-5H
    • InChI Key: VFLVBJWJPFEZQH-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C=O)C(C#C)=C1

Computed Properties

  • Exact Mass: 208.94763g/mol
  • Monoisotopic Mass: 208.94763g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 30Ų

5-Bromo-3-ethynylpyridine-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37104575-0.05g
5-bromo-3-ethynylpyridine-2-carbaldehyde
2732246-45-4
0.05g
$912.0 2023-06-04
Enamine
EN300-37104575-0.1g
5-bromo-3-ethynylpyridine-2-carbaldehyde
2732246-45-4
0.1g
$956.0 2023-06-04
Enamine
EN300-37104575-0.25g
5-bromo-3-ethynylpyridine-2-carbaldehyde
2732246-45-4
0.25g
$999.0 2023-06-04
Enamine
EN300-37104575-0.5g
5-bromo-3-ethynylpyridine-2-carbaldehyde
2732246-45-4
0.5g
$1043.0 2023-06-04
Enamine
EN300-37104575-1.0g
5-bromo-3-ethynylpyridine-2-carbaldehyde
2732246-45-4
1g
$1086.0 2023-06-04
Enamine
EN300-37104575-2.5g
5-bromo-3-ethynylpyridine-2-carbaldehyde
2732246-45-4
2.5g
$2127.0 2023-06-04
Enamine
EN300-37104575-5.0g
5-bromo-3-ethynylpyridine-2-carbaldehyde
2732246-45-4
5g
$3147.0 2023-06-04
Enamine
EN300-37104575-10.0g
5-bromo-3-ethynylpyridine-2-carbaldehyde
2732246-45-4
10g
$4667.0 2023-06-04

Additional information on 5-Bromo-3-ethynylpyridine-2-carbaldehyde

Introduction to 5-Bromo-3-ethynylpyridine-2-carbaldehyde (CAS No. 2732246-45-4)

5-Bromo-3-ethynylpyridine-2-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 2732246-45-4, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and pharmacological relevance. The structural features of 5-Bromo-3-ethynylpyridine-2-carbaldehyde, particularly the presence of a bromine substituent at the 5-position and an ethynyl group at the 3-position, combined with the aldehyde functionality at the 2-position, make it a valuable intermediate in synthetic chemistry and drug discovery.

The aldehyde group in 5-Bromo-3-ethynylpyridine-2-carbaldehyde serves as a reactive handle for further functionalization, enabling the construction of more complex molecular architectures. This reactivity has been exploited in various synthetic pathways, including condensation reactions, nucleophilic additions, and cross-coupling processes. The bromine atom, on the other hand, provides a site for electrophilic aromatic substitution or metal-catalyzed coupling reactions, further enhancing the compound's utility as a building block in organic synthesis.

In recent years, 5-Bromo-3-ethynylpyridine-2-carbaldehyde has been extensively studied for its potential applications in medicinal chemistry. The pyridine core is a common motif in many bioactive molecules, and modifications at specific positions can significantly influence biological activity. The ethynyl group, in particular, can be used to introduce additional functional groups through Sonogashira coupling reactions, which are widely employed in the synthesis of complex natural products and pharmaceuticals.

One of the most compelling aspects of 5-Bromo-3-ethynylpyridine-2-carbaldehyde is its role as a precursor in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with potential applications in various therapeutic areas, including oncology, neurology, and anti-inflammatory diseases. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis.

The brominated pyridines have been particularly interesting due to their ability to serve as probes for understanding enzyme mechanisms and as scaffolds for drug design. The aldehyde group allows for further derivatization into amides, imines, or other heterocycles, which can be tailored to modulate binding affinity and selectivity. This flexibility makes 5-Bromo-3-ethynylpyridine-2-carbaldehyde a valuable asset in medicinal chemistry libraries.

Recent advancements in computational chemistry and high-throughput screening have further accelerated the exploration of 5-Bromo-3-ethynylpyridine-2-carbaldehyde derivatives. These techniques enable researchers to rapidly evaluate large libraries of compounds for biological activity, identifying promising candidates for further optimization. The combination of experimental synthesis with computational modeling has provided new insights into structure-activity relationships (SAR) and has facilitated the discovery of novel lead compounds.

The synthesis of 5-Bromo-3-ethynylpyridine-2-carbaldehyde itself is an intriguing challenge that has been addressed through various methodologies. One common approach involves the bromination of a pre-existing pyridine derivative followed by ethynylation and formylation at specific positions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce both bromine and ethynyl groups in a single step. These synthetic strategies highlight the compound's adaptability and the growing toolkit available for its preparation.

The biological evaluation of 5-Bromo-3-ethynylpyridine-2-carbaldehyde has revealed several interesting properties. In vitro studies have shown that certain derivatives exhibit inhibitory activity against enzymes such as kinases and cyclases, which are often overexpressed in cancer cells. Additionally, some analogs have demonstrated interactions with neurotransmitter receptors, suggesting potential applications in treating neurological disorders.

The development of new synthetic methodologies has been instrumental in expanding the chemical space accessible through 5-Bromo-3-ethynylpyridine-2-carbaldehyde derivatives. Transition-metal-catalyzed reactions, such as Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, have enabled the introduction of aryl and amino groups into the pyridine core. These transformations have opened up new avenues for drug discovery by allowing for greater structural diversity.

The future prospects for 5-Bromo-3-ethynylpyridine-2-carbaldehyde are promising, with ongoing research aimed at uncovering new biological activities and optimizing synthetic routes. As our understanding of molecular recognition continues to evolve, compounds like this will remain indispensable tools for designing next-generation therapeutics. The integration of machine learning and artificial intelligence into drug discovery pipelines is also expected to enhance the efficiency of identifying novel derivatives with enhanced pharmacological profiles.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD